Cas no 1909286-67-4 ((3R)-2,2-dimethylthietan-3-amine)

• Product Name: (3R)-2,2-dimethylthietan-3-amine
• CAS No: 1909286-67-4
• MF: C₅H₁₁NS
• MW: 117.21253991127
• MDL: MFCD29906877
• CID: 4628116
• PubChem ID: 97358988
• Update Time: 2025-06-20

(3R)-2,2-dimethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-2,2-dimethylthietan-3-amine

• MDL： MFCD29906877
• Inchi： 1S/C5H11NS/c1-5(2)4(6)3-7-5/h4H,3,6H2,1-2H3/t4-/m1/s1
• InChI Key： BHIGXGGBHPDRAL-SCSAIBSYSA-N
• SMILES： S1C[C@@H](N)C1(C)C

Additional information on (3R)-2,2-dimethylthietan-3-amine

Introduction to (3R)-2,2-Dimethylthietan-3-amine (CAS No. 1909286-67-4)

(3R)-2,2-Dimethylthietan-3-amine (CAS No. 1909286-67-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of thietanes, which are five-membered ring compounds containing a sulfur atom. The specific configuration of (3R)-2,2-dimethylthietan-3-amine imparts it with distinct chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of (3R)-2,2-dimethylthietan-3-amine is characterized by a thietane ring with two methyl groups attached to the carbon at position 2 and an amine group at position 3. The presence of the chiral center at position 3 (denoted as R) is crucial for its biological activity and selectivity. This compound can be synthesized through various methods, including the ring-opening of epoxides with thiols followed by amination or through the cyclization of appropriate precursors.

Recent research has highlighted the potential of (3R)-2,2-dimethylthietan-3-amine in several areas. One notable application is in the development of new pharmaceutical agents. Studies have shown that this compound exhibits potent activity against certain bacterial strains, making it a promising lead for the development of novel antibiotics. The unique structure of the thietane ring and the presence of the amine group contribute to its ability to disrupt bacterial cell walls and inhibit essential enzymes.

In addition to its antibacterial properties, (3R)-2,2-dimethylthietan-3-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has demonstrated that (3R)-2,2-dimethylthietan-3-amine can selectively bind to specific GPCRs, potentially leading to new therapeutic strategies for conditions such as neurological disorders and inflammatory diseases.

The pharmacokinetic properties of (3R)-2,2-dimethylthietan-3-amine have also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are essential for its potential use as an orally administered drug. Furthermore, preliminary toxicity studies have indicated that (3R)-2,2-dimethylthietan-3-amine has a low toxicity profile, making it a safe candidate for further development.

In the context of drug discovery and development, (3R)-2,2-dimethylthietan-3-amine has been used as a building block for the synthesis of more complex molecules with enhanced biological activity. Its unique chemical structure allows for facile functionalization and modification, enabling researchers to explore a wide range of derivatives with improved potency and selectivity. This versatility makes it an attractive starting point for high-throughput screening campaigns and structure-activity relationship (SAR) studies.

The environmental impact of (3R)-2,2-dimethylthietan-3-amine has also been considered in recent studies. Research has shown that this compound is biodegradable under aerobic conditions and does not persist in the environment. This characteristic is important from both an ecological and regulatory perspective, as it ensures that the compound does not pose long-term environmental risks.

In conclusion, (3R)-2,2-Dimethylthietan-3-amine (CAS No. 1909286-67-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of new therapeutic agents targeting bacterial infections, neurological disorders, and inflammatory diseases. Ongoing research continues to uncover new aspects of its potential uses and mechanisms of action, further solidifying its importance in the scientific community.